Cas no 2138108-16-2 (2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile)
2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile is a versatile heterocyclic compound featuring a bromo substituent and a dimethylamino group on a pyridine core, along with a nitrile functionality. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The bromo group offers reactivity for cross-coupling reactions, while the dimethylamino moiety enhances electron density, influencing regioselectivity in further transformations. The nitrile group provides additional functionalization potential. Its well-defined reactivity profile and stability under standard conditions make it suitable for pharmaceutical and agrochemical research, where precise molecular modifications are critical. The compound is typically handled under inert conditions to preserve its integrity.
2138108-16-2 structure
Product Name:2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile
CAS No:2138108-16-2
MF:C8H8BrN3
MW:226.073220252991
CID:6254424
PubChem ID:165498894
Update Time:2025-10-29
2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2138108-16-2
- EN300-1145681
- 2-bromo-6-(dimethylamino)pyridine-3-carbonitrile
- 2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile
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- Inchi： 1S/C8H8BrN3/c1-12(2)7-4-3-6(5-10)8(9)11-7/h3-4H,1-2H3
- InChI Key： KNHNJGYIZWUICQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C=CC(=N1)N(C)C
Computed Properties
- Exact Mass: 224.99016g/mol
- Monoisotopic Mass: 224.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 39.9Ų
2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145681-1.0g |
2-bromo-6-(dimethylamino)pyridine-3-carbonitrile |
2138108-16-2 | 1g |
$0.0 | 2023-06-09 |
2-Bromo-6-(dimethylamino)pyridine-3-carbonitrile Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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